Cas no 1111116-05-2 (5-thiophen-3-yl-1H-pyridin-2-one)

• Product Name: 5-thiophen-3-yl-1H-pyridin-2-one
• CAS No: 1111116-05-2
• MF: C₉H₇NOS
• MW: 177.222980737686
• CID: 2606854
• PubChem ID: 45788628
• Update Time: 2025-04-21

5-thiophen-3-yl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-thiophen-3-yl-1H-pyridin-2-one
• AKOS015943738
• DTXSID50671764
• 1111116-05-2
• 5-(Thiophen-3-yl)pyridin-2(1H)-one

• Inchi： 1S/C9H7NOS/c11-9-2-1-7(5-10-9)8-3-4-12-6-8/h1-6H,(H,10,11)
• InChI Key： RYYAUZRVKSNJEF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 177.02483502Da
• Monoisotopic Mass: 177.02483502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.3Ų